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Compound of Interest

Compound Name: 7-Hydroxy Amoxapine-d8

Cat. No.: B12431118 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 7-Hydroxy Amoxapine-d8, a

deuterated analog of a primary metabolite of the antidepressant drug Amoxapine. This guide is

intended for researchers, scientists, and drug development professionals utilizing this stable

isotope-labeled compound in pharmacokinetic, metabolic, and analytical studies.

Product Identification and Properties
7-Hydroxy Amoxapine-d8 is a critical internal standard for the quantitative analysis of 7-

Hydroxy Amoxapine in biological matrices. Its deuteration provides a distinct mass shift,

enabling precise quantification by mass spectrometry.

Table 1: Product Identification

Parameter Value

Product Name 7-Hydroxy Amoxapine-d8

CAS Number 1216833-74-7

Synonyms
2-Chloro-11-(1-piperazinyl-d8)-dibenz[b,f][1]

[2]oxazepin-7-ol

Chemical Formula C₁₇H₈D₈ClN₃O₂

Molecular Weight 337.83 g/mol
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Table 2: Physical and Chemical Properties

Parameter Value

Appearance Solid

Purity ≥98%

Deuterium Incorporation ≥99%

Storage Conditions -20°C, protect from light and moisture

Solubility Soluble in DMSO, Methanol

Analytical Data
The following tables summarize the analytical data for a representative batch of 7-Hydroxy
Amoxapine-d8.

Table 3: Purity and Identity Confirmation

Analytical Test Method Specification Result

Purity HPLC-UV ≥98.0% 99.5%

Identity ¹H-NMR Conforms to structure Conforms

Identity LC-MS/MS Conforms to mass Conforms

Isotopic Purity Mass Spectrometry ≥99 atom % D Conforms

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the chemical purity of 7-Hydroxy Amoxapine-d8.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Procedure: A solution of the test article is prepared in the mobile phase and injected into the

HPLC system. The peak area of the main component is compared to the total area of all

peaks to calculate the purity.

Identity Confirmation by Mass Spectrometry (MS)
This protocol confirms the molecular weight and isotopic enrichment of 7-Hydroxy
Amoxapine-d8.

Instrumentation: A liquid chromatography-tandem mass spectrometer (LC-MS/MS).

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Infusion Solvent: Acetonitrile:Water (1:1) with 0.1% formic acid.

Procedure: A dilute solution of the sample is directly infused into the mass spectrometer. The

mass spectrum is acquired to confirm the presence of the [M+H]⁺ ion corresponding to the

deuterated compound.

Visualizations
Amoxapine Metabolism Pathway
Amoxapine is metabolized in the liver, primarily by the CYP2D6 enzyme, to its active

metabolites, 7-hydroxyamoxapine and 8-hydroxyamoxapine.[1] 7-hydroxyamoxapine acts as a

dopamine receptor antagonist, contributing to the antipsychotic properties of amoxapine.
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Caption: Metabolic pathway of Amoxapine.

Quality Control Workflow for a Reference Standard
The production and certification of a reference standard like 7-Hydroxy Amoxapine-d8 follows

a stringent quality control process to ensure its identity, purity, and stability.
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Caption: Quality control workflow for a reference standard.

Conclusion
7-Hydroxy Amoxapine-d8 is an essential tool for the accurate quantification of the 7-hydroxy

metabolite of Amoxapine. The data and protocols presented in this guide confirm the high

purity, correct identity, and isotopic enrichment of this reference material, making it suitable for

demanding research and clinical applications. Adherence to the described analytical

methodologies will ensure reliable and reproducible results in studies involving Amoxapine and

its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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